Cas no 1239464-24-4 (methyl 5-amino-1,3-thiazole-4-carboxylate)

• Product Name: methyl 5-amino-1,3-thiazole-4-carboxylate
• CAS No: 1239464-24-4
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD18432675
• CID: 1006080
• PubChem ID: 53408092
• Update Time: 2025-05-20

methyl 5-amino-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-amino-, methyl ester
• methyl 5-amino-1,3-thiazole-4-carboxylate
• 5-Amino-thiazole-4-carboxylic acid methyl ester
• AS-47450
• DTXSID10696175
• CS-0054981
• Methyl5-aminothiazole-4-carboxylate
• F13785
• Methyl 5-aminothiazole-4-carboxylate
• AKOS024051318
• EN300-84006
• OTNJGCAOEGZZMM-UHFFFAOYSA-N
• 5-aminothiazole-4-carboxylic acid methyl ester
• 1239464-24-4
• MFCD18432675
• Z1250072816
• SB32107
• SCHEMBL3709288

• MDL： MFCD18432675
• Inchi： 1S/C5H6N2O2S/c1-9-5(8)3-4(6)10-2-7-3/h2H,6H2,1H3
• InChI Key： OTNJGCAOEGZZMM-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)OC)=C1N

Computed Properties

• Exact Mass: 158.01499861g/mol
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 290.5±20.0 °C at 760 mmHg
• Flash Point: 129.5±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 5-amino-1,3-thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 5-amino-1,3-thiazole-4-carboxylate

Methyl 5-Amino-1,3-Thiazole-4-Carboxylate: A Comprehensive Overview

Methyl 5-amino-1,3-thiazole-4-carboxylate, with CAS No. 1239464-24-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The methyl 5-amino-1,3-thiazole-4-carboxylate structure is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of an amino group at position 5 and a carboxylate ester at position 4 makes this compound unique and versatile in terms of reactivity and functionalization.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The methyl 5-amino-1,3-thiazole-4-carboxylate structure has been utilized as a precursor for synthesizing various bioactive compounds, including anti-inflammatory agents, antioxidants, and potential anticancer drugs. The amino group at position 5 provides a site for further functionalization, enabling the introduction of various substituents that can modulate the compound's pharmacokinetic properties and biological activity.

The synthesis of methyl 5-amino-1,3-thiazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the thiazole ring system. One common approach is the condensation of thiourea with an aldehyde or ketone in the presence of an acid catalyst. This step forms the thiazole ring, which is then subjected to further modifications to introduce the amino and carboxylate groups. The methyl ester at position 4 is introduced through esterification reactions, ensuring stability and ease of handling during subsequent steps.

From a structural perspective, methyl 5-amino-1,3-thiazole-4-carboxylate exhibits interesting electronic properties due to the conjugation within the thiazole ring. This conjugation enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and electrophilic additions. The amino group at position 5 acts as a nucleophile, while the carboxylate ester can serve as an electrophilic site under appropriate reaction conditions.

Recent research has focused on exploring the biological activity of methyl 5-amino-1,3-thiazole-4-carboxylate derivatives. For instance, studies have demonstrated that certain analogs exhibit potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Additionally, some derivatives have shown anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes and reducing nitric oxide production in macrophage cells.

In terms of pharmacokinetics, methyl 5-amino-1,3-thiazole-4-carboxylate derivatives have been evaluated for their absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the methyl ester group enhances oral bioavailability by improving solubility and permeability across biological membranes. Furthermore, the presence of the amino group facilitates metabolic stability by reducing susceptibility to enzymatic degradation.

One area where methyl 5-amino-1,3-thiazole-4-carboxylate has shown promise is in cancer therapy. Preclinical studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by modulating key signaling pathways such as Bcl-2 family proteins and caspase enzymes. Moreover, these compounds have exhibited synergistic effects when used in combination with conventional chemotherapeutic agents like doxorubicin or cisplatin.

Another emerging application of methyl 5-amino-1,3-thiazole-4-carboxylate lies in its potential as a building block for peptide synthesis. The thiazole ring system can serve as a rigid scaffold for constructing bioactive peptides with improved stability and selectivity toward specific targets such as G-protein coupled receptors (GPCRs) or kinase enzymes.

In conclusion, methyl 5-amino-1